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Compound of Interest

Compound Name: 2-Succinylbenzoate

Cat. No.: B1199955

Comparative Kinetics of o-Succinylbenzoate
Synthase: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the kinetic
properties of enzymes is paramount for elucidating biological pathways and designing effective
inhibitors. This guide provides a comparative analysis of the kinetics of o-succinylbenzoate
synthase (OSB synthase), a key enzyme in the menaquinone biosynthetic pathway, with its
native substrate and other compounds.

0-Succinylbenzoate synthase (OSBS) catalyzes the dehydration of 2-succinyl-6-hydroxy-2,4-
cyclohexadiene-1-carboxylate (SHCHC) to produce o-succinylbenzoate (OSB). This reaction is
a critical step in the biosynthesis of vitamin K2 (menaquinone), an essential component of the
electron transport chain in many bacteria. The enzyme is a member of the enolase superfamily
and typically requires a divalent cation, such as Mg?* or Mn2*, for its activity.

Comparative Kinetic Parameters

The catalytic efficiency of OSB synthase varies with the substrate and the source organism. A
notable example is the enzyme from Amycolatopsis sp., which exhibits promiscuous activity as
an N-acylamino acid racemase (NAAAR) in addition to its primary function. The kinetic
parameters presented below highlight the enzyme's substrate specificity.
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Enzyme Kcat/Km
Substrate Kcat (s™) Km (pM)
Source (M—1s™?)
2-succinyl-6-
) hydroxy-2,4-
Amycolatopsis )
cyclohexadiene- - - 2.5 x 10%[1]
sp.
P 1-carboxylate
(SHCHC)
Amycolatopsis N-acetyl
Y P _ y- - - 3.1 x1071]
sp. methionine
Amycolatopsis N-succinyl
Y P Y _ - - 2.0 x 10°[1]
sp. phenylglycine

Note: Specific Kcat and Km values for the individual substrates were not available in the cited

literature, only the catalytic efficiency (Kcat/Km).

Enzymatic Reaction and Promiscuity

The primary reaction catalyzed by OSB synthase is the dehydration of SHCHC. The
promiscuous racemase activity observed in the Amycolatopsis enzyme demonstrates its ability
to bind and catalyze reactions on structurally different molecules, albeit with varying efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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